![molecular formula C14H8ClF2NO2 B5532720 3-chlorobenzaldehyde O-(2,3-difluorobenzoyl)oxime](/img/structure/B5532720.png)
3-chlorobenzaldehyde O-(2,3-difluorobenzoyl)oxime
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The chemical compound belongs to a class of organic compounds known for their intricate synthesis processes and unique molecular structures. Such compounds are often subject to study for their potential applications in various fields, including materials science and pharmacology, though our focus will be strictly on the chemical and physical aspects, excluding applications, drug use, and dosage information.
Synthesis Analysis
Synthesis of related chlorobenzaldehyde and difluorobenzoyl compounds typically involves condensation reactions, where key functional groups are introduced through careful selection of reactants and conditions to ensure the desired molecular architecture is achieved. For instance, the synthesis of 4-chlorobenzaldehyde derivatives has been demonstrated through condensation reactions involving specific precursors and single-crystal X-ray diffraction for structural determination (Tian Da-ting et al., 2013).
Molecular Structure Analysis
Molecular structure determination often employs techniques such as DFT (Density Functional Theory) calculations and X-ray crystallography. These methods provide insights into the compound's geometry, bond lengths, and angles, crucial for understanding its chemical behavior. The structural parameters and spectroscopic characterization of chlorophenyl derivatives, for example, have been thoroughly investigated through DFT and other spectroscopic methods (Nuha Wazzan et al., 2016).
Safety and Hazards
properties
IUPAC Name |
[(E)-(3-chlorophenyl)methylideneamino] 2,3-difluorobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF2NO2/c15-10-4-1-3-9(7-10)8-18-20-14(19)11-5-2-6-12(16)13(11)17/h1-8H/b18-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLFUIJZBPRJRQL-QGMBQPNBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C=NOC(=O)C2=C(C(=CC=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)/C=N/OC(=O)C2=C(C(=CC=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.